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Compound of Interest

Compound Name: 4-Fluorobenzofuran

Cat. No.: B1370814 Get Quote

An in-depth exploration of the synthesis, properties, and applications of 4-Fluorobenzofuran, a

key building block in medicinal chemistry and materials science.

This guide provides a detailed overview of 4-Fluorobenzofuran, a fluorinated heterocyclic

compound of significant interest to researchers and professionals in drug discovery and

materials science. This document will cover its fundamental chemical and physical properties,

delve into established synthetic methodologies, and explore its diverse applications, supported

by peer-reviewed literature and established protocols.

Core Compound Identifiers
For clarity and unambiguous identification, the key identifiers for 4-Fluorobenzofuran are

summarized below.

Identifier Value Source

CAS Number 24410-58-0 ChemicalBook[1]

Molecular Formula C8H5FO ChemicalBook[1]

Molecular Weight 136.12 g/mol ChemicalBook[1]

MDL Number MFCD10699416 ChemicalBook[1]

Physicochemical Properties
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Understanding the physicochemical properties of 4-Fluorobenzofuran is crucial for its

handling, application, and the design of subsequent chemical transformations.

Property Value Notes

Boiling Point 171.7±13.0 °C Predicted

Density 1.231±0.06 g/cm³ Predicted

Storage Temperature 2-8°C
Recommended for maintaining

stability

Synthesis and Methodologies
The synthesis of 4-Fluorobenzofuran can be approached through several established routes.

The choice of a particular synthetic pathway often depends on the availability of starting

materials, desired scale, and laboratory capabilities. A common conceptual workflow for the

synthesis of substituted benzofurans is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1370814?utm_src=pdf-body
https://www.benchchem.com/product/b1370814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Intermediate Formation

Cyclization

Final Product

Substituted Phenol

O-Alkylation / Acylation

Reagents

Intramolecular Cyclization

Catalyst / Heat

Benzofuran Derivative

Purification

Click to download full resolution via product page

Caption: Generalized synthetic workflow for benzofuran derivatives.

A more specific, though illustrative, multi-step synthesis protocol for a fluorinated benzofuran

derivative might involve the following steps. This is a representative protocol and may require

optimization for 4-Fluorobenzofuran specifically.

Representative Experimental Protocol:

Step 1: O-Allylation of a Fluorophenol. To a solution of the appropriate fluorophenol in a

suitable solvent (e.g., acetone, DMF), add a base (e.g., K2CO3, NaH) and an allyl halide
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(e.g., allyl bromide). The reaction is typically stirred at room temperature or with gentle

heating until completion, monitored by TLC.

Step 2: Claisen Rearrangement. The resulting allyl ether is heated in a high-boiling solvent

(e.g., N,N-diethylaniline) to induce a Claisen rearrangement, forming an ortho-allyl

fluorophenol.

Step 3: Oxidative Cyclization. The ortho-allyl fluorophenol is then subjected to oxidative

cyclization. This can be achieved using various reagents, such as a palladium catalyst in the

presence of an oxidant or other methods like treatment with ozone followed by a reductive

workup.

Step 4: Purification. The crude 4-Fluorobenzofuran is purified using standard laboratory

techniques, such as column chromatography on silica gel, to yield the final product.

Applications in Research and Development
The benzofuran scaffold is a privileged structure in medicinal chemistry, appearing in numerous

biologically active compounds. The introduction of a fluorine atom, as in 4-Fluorobenzofuran,

can significantly modulate the pharmacokinetic and pharmacodynamic properties of a

molecule.

Key Application Areas:

Medicinal Chemistry: As a synthetic intermediate for the development of novel therapeutic

agents. The fluorine atom can enhance metabolic stability, improve binding affinity, and alter

the acidity of nearby functional groups.

Materials Science: As a building block for the synthesis of organic electronic materials, such

as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electronic

properties of the benzofuran ring system can be fine-tuned by the introduction of fluorine.

Agrochemicals: In the development of new pesticides and herbicides, where the benzofuran

core can impart desired biological activity.

The logical progression from a core chemical structure to its potential applications is visualized

below.
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Caption: From core structure to diverse applications.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling 4-
Fluorobenzofuran.

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P264: Wash hands and skin thoroughly after handling.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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